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Compound of Interest

Compound Name: Avibactam sodium dihydrate

Cat. No.: B12400378

Welcome to the technical support center for researchers, scientists, and drug development
professionals working with avibactam sodium dihydrate. This resource provides
comprehensive troubleshooting guides and frequently asked questions (FAQS) to assist you in
overcoming challenges related to the solubility of avibactam sodium dihydrate in Dimethyl
Sulfoxide (DMSO).

Solubility Data

The solubility of avibactam sodium in DMSO can vary slightly between different suppliers and
based on the specific form (e.g., dihydrate, sodium salt). It is crucial to use fresh, anhydrous

DMSO for the best results, as DMSO is hygroscopic and absorbed water can reduce its
solvating power.[1]
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Solvent Reported Solubility of Avibactam Sodium

DMSO Approximately 5 mg/mL][2]

DMSO 257 mg/mL (Sonication is recommended)[3]

DMSO 57 mg/mL (Moisture-absorbing DMSO reduces
solubility. Please use fresh DMSO.)[4]

DMSO =30 mg/mL[5]

Water 52 mg/mL (Sonication is recommended)[3]

Water >140 mg/mL[5]

PBS (pH 7.2) Approximately 10 mg/mL][2]

Note: The dihydrate form of avibactam sodium may have different dissolution kinetics
compared to the anhydrous or monohydrate forms due to the presence of water molecules in
the crystal lattice. The stability of the hydrated forms is dependent on moisture levels.[6]

Experimental Protocols
Protocol for Preparing a 10 mg/mL Stock Solution of
Avibactam Sodium Dihydrate in DMSO

This protocol provides a standardized method for dissolving avibactam sodium dihydrate in
DMSO to achieve a stock solution for use in various experimental assays.

Materials:

Avibactam sodium dihydrate powder

Anhydrous, research-grade DMSO

Sterile, calibrated pipettes

Sterile microcentrifuge tubes or vials

Vortex mixer
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o Water bath sonicator
Procedure:

e Pre-warm the DMSO: Gently warm the anhydrous DMSO to room temperature if stored at a
lower temperature.

e Weigh the Avibactam Sodium Dihydrate: Accurately weigh the desired amount of
avibactam sodium dihydrate powder in a sterile microcentrifuge tube or vial.

o Add DMSO: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to
the powder to achieve a final concentration of 10 mg/mL.

e Initial Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes to initiate dissolution.

e Sonication: Place the vial in a water bath sonicator for 10-15 minutes. The ultrasonic waves
will aid in breaking down any aggregates and enhance solubility.

 Visual Inspection: After sonication, visually inspect the solution against a light source. It
should be clear and free of any visible particles.

o Storage: If not for immediate use, aliquot the stock solution into single-use volumes and
store at -20°C or -80°C to minimize freeze-thaw cycles.

Troubleshooting Guide & FAQs

This section addresses common issues encountered when preparing and using DMSO
solutions of avibactam sodium dihydrate.

Q1: My avibactam sodium dihydrate is not fully dissolving in DMSO, and the solution
appears cloudy or has visible particles.

Al: This is a common issue that can be resolved by following these troubleshooting steps:

o Verify DMSO Quality: Ensure you are using fresh, anhydrous, research-grade DMSO. DMSO
readily absorbs moisture from the air, which can significantly decrease the solubility of many
compounds.[1]
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» Increase Mechanical Agitation: Continue to vortex the solution for a longer duration. If
vortexing is insufficient, sonication is highly recommended to aid dissolution.[3]

o Gentle Heating: Gently warm the solution in a 37°C water bath for 5-10 minutes while
intermittently vortexing. Avoid excessive heat, which could degrade the compound.

e Prepare a More Dilute Solution: If the above steps do not resolve the issue, you may be
exceeding the solubility limit. Try preparing a more dilute stock solution.

Q2: The avibactam sodium dihydrate dissolves in DMSO initially, but a precipitate forms after
storage, even at -20°C.

A2: Precipitate formation during storage can be due to a few factors:

e Moisture Contamination: If the DMSO used was not anhydrous, or if the vial was not sealed
tightly, moisture absorption during storage can cause the compound to precipitate.

o Freeze-Thaw Cycles: Repeatedly freezing and thawing a stock solution can lead to
precipitation. It is best practice to aliquot the stock solution into single-use volumes after
preparation.

o Concentration: The prepared concentration might be close to the saturation point, making it
prone to precipitation at lower temperatures. Consider preparing a slightly more dilute stock
solution for long-term storage.

Q3: After adding my avibactam-DMSO stock solution to an aqueous buffer or cell culture
medium, a precipitate forms immediately.

A3: This phenomenon, often called "crashing out,” occurs because avibactam is significantly
less soluble in aqueous solutions compared to DMSO. When the DMSO stock is diluted into an
agueous environment, the DMSO concentration drops, and the compound can no longer stay
in solution. To prevent this:

e Minimize the Volume of DMSO Stock: Prepare a more concentrated DMSO stock solution so
that a smaller volume is needed to achieve the desired final concentration in your aqueous
medium. This keeps the final DMSO percentage low (typically below 0.5% for cell-based
assays).
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» Rapid Mixing: When diluting, add the avibactam-DMSO stock directly to the aqueous
solution while vortexing or stirring vigorously. This promotes rapid dispersion and prevents
localized high concentrations that encourage precipitation.

 Intermediate Dilution Step: Consider a serial dilution. First, dilute the DMSO stock into a
small volume of the aqueous medium, ensuring it stays in solution, before adding it to the

final, larger volume.
Q4: What is the maximum concentration of DMSO that is safe for my cell-based experiments?

A4: The tolerance of cell lines to DMSO can vary. As a general guideline, the final
concentration of DMSO in most cell-based assays should be kept below 0.5% (v/v) to minimize
cytotoxicity and other off-target effects. It is always recommended to include a vehicle control
(medium with the same final concentration of DMSO without the compound) in your
experiments to assess any effects of the solvent on your cells.

Visualizations

Below are diagrams to help visualize key processes and concepts related to working with
avibactam sodium dihydrate.
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Experimental Workflow: Preparing Avibactam Sodium Dihydrate in DMSO
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Caption: Workflow for preparing avibactam sodium dihydrate in DMSO.
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Troubleshooting Avibactam Solubility in DMSO
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Caption: Decision tree for troubleshooting solubility issues.
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Mechanism of Action: Avibactam Inhibition of 3-Lactamase
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Caption: Mechanism of reversible covalent inhibition of 3-lactamase by avibactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12400378?utm_src=pdf-body-img
https://www.benchchem.com/product/b12400378?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. cdn.caymanchem.com [cdn.caymanchem.com]

o 2. Avibactam sodium | NXL-104 | B-lactamase inhibitor | ${& | TargetMol [targetmol.com]
e 3. Avibactam sodiumf=g4iit e+ [selleck.cn]

e 4. Avibactam Sodium - LKT Labs [Iktlabs.com]

o 5. researchgate.net [researchgate.net]

» 6. Considerations regarding use of solvents in in vitro cell based assays - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Technical Support Center: Avibactam Sodium Dihydrate
in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400378#improving-solubility-of-avibactam-sodium-
dihydrate-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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